1-[2-Hydroxy-2-(2-methylphenyl)ethyl]-3-phenylurea
Catalog No.
S7704708
CAS No.
M.F
C16H18N2O2
M. Wt
270.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
1-[2-Hydroxy-2-(2-methylphenyl)ethyl]-3-phenylurea
IUPAC Name
1-[2-hydroxy-2-(2-methylphenyl)ethyl]-3-phenylurea
Molecular Formula
C16H18N2O2
Molecular Weight
270.33 g/mol
InChI
InChI=1S/C16H18N2O2/c1-12-7-5-6-10-14(12)15(19)11-17-16(20)18-13-8-3-2-4-9-13/h2-10,15,19H,11H2,1H3,(H2,17,18,20)
InChI Key
IEMYOHSLOYTEKZ-UHFFFAOYSA-N
SMILES
CC1=CC=CC=C1C(CNC(=O)NC2=CC=CC=C2)O
Canonical SMILES
CC1=CC=CC=C1C(CNC(=O)NC2=CC=CC=C2)O
1-[2-Hydroxy-2-(2-methylphenyl)ethyl]-3-phenylurea, commonly referred to as HMPU, is a synthetic organic chemical compound that has gained significant attention in the scientific community due to its numerous applications in biotechnology, pharmaceuticals, and other industries. In this paper, we will provide an in-depth analysis of HMPU, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, as well as its potential implications in various fields of research and industry.
HMPU is an organic chemical compound that belongs to the class of phenylureas. Its chemical formula is C16H18N2O2, and it has a molecular weight of 278.33 g/mol. The compound is a white or off-white crystalline powder that is soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). HMPU has a melting point of 115 to 117°C and a boiling point of 425.1°C at 760mmHg.
HMPU has a high thermal stability and is relatively inert to air and moisture. Its chemical structure contains both hydrophilic and hydrophobic groups, making it amphiphilic and capable of forming stable supramolecular structures with other molecules. HMPU has excellent solubility in water and is thus easily administered to living cells and organisms.
HMPU can be synthesized through the condensation of 2-acetamido-2-(2-methylphenyl) acetaldehyde and aniline, followed by the addition of Phosgene. The resulting product can then be purified by recrystallization to obtain the pure HMPU compound. Characterization of the compound can be done using various techniques such as infrared spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.
Various analytical methods can be used to determine the purity and quality of HMPU, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and elemental analysis. These methods are essential for ensuring that the compound meets the required specifications for its intended application.
HMPU has been shown to have several biological properties, including anti-cancer activity, anti-inflammatory activity, and antioxidant activity. The compound has been found to induce apoptosis in cancer cells, making it a potential chemotherapy agent. It has also been demonstrated to reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in human cells.
Studies have shown that HMPU has low toxicity levels and is relatively safe for use in scientific experiments. However, as with any chemical compound, precautions should be taken when handling HMPU to avoid accidental exposure and ingestion.
HMPU has numerous applications in scientific experiments, including the preparation of drug delivery systems, catalysts, and nanomaterials. Due to its amphiphilic nature, the compound can form self-assembled structures that can encapsulate and deliver drugs or other bioactive molecules to specific cells or tissues. It is also used in the preparation of metal nanoparticles and organic-inorganic nanocomposites.
Research on HMPU is still ongoing, with new applications and uses being discovered regularly. The compound's unique properties make it a valuable tool in various scientific fields, including biochemistry, biotechnology, and materials science.
HMPU's potential implications in various fields of research and industry are vast. The compound's properties make it a valuable tool in drug delivery, nanotechnology, and catalysis. It could, therefore, have significant implications in the fields of medicine, environmental science, and industrial chemistry.
One limitation of HMPU is that it is challenging to produce in large quantities. Future research could explore new synthesis strategies and modifications to the molecule to improve its properties and expand its applications.
for HMPU research could include exploring its potential uses in drug discovery, investigating its behavior in living organisms and ecosystems, as well as developing new methods of production and characterization.
The synthetic organic molecule 1-[2-Hydroxy-2-(2-methylphenyl)ethyl]-3-phenylurea (HMPU) has several applications in biotechnology, pharmaceuticals, and other industries. We have covered its properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety, and potential applications in research and industry in this paper. As research on HMPU continues, it is expected that new uses and applications will be discovered and that the compound will play an increasingly important role in numerous scientific fields.
XLogP3
2.1
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
3
Exact Mass
270.136827821 g/mol
Monoisotopic Mass
270.136827821 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
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